Cas no 63795-99-3 (2H-1-Benzopyran-2-one, 6-bromo-3,4-dichloro-)

• Product Name: 2H-1-Benzopyran-2-one, 6-bromo-3,4-dichloro-
• CAS No: 63795-99-3
• MF: C₉H₃BrCl₂O₂
• MW: 293.928920030594
• CID: 1658632
• PubChem ID: 12367480
• Update Time: 2025-05-21

2H-1-Benzopyran-2-one, 6-bromo-3,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 6-bromo-3,4-dichloro-
• 6-bromo-3,4-dichloro-2H-chromen-2-one
• 63795-99-3
• EN300-37337831

• Inchi： 1S/C9H3BrCl2O2/c10-4-1-2-6-5(3-4)7(11)8(12)9(13)14-6/h1-3H
• InChI Key： LWEAJHZMKNJRMR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=C(C(=O)O2)Cl)Cl

Computed Properties

• Exact Mass: 291.86939
• Monoisotopic Mass: 291.86935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2H-1-Benzopyran-2-one, 6-bromo-3,4-dichloro-

2H-1-Benzopyran-2-one, 6-bromo-3,4-dichloro-

The compound with CAS No. 63795-99-3, commonly referred to as 2H-1-Benzopyran-2-one, 6-bromo-3,4-dichloro, is a highly specialized organic compound with a unique chemical structure. This compound belongs to the class of benzopyrans, which are fused bicyclic structures consisting of a benzene ring and a pyran ring. The presence of the bromo and dichloro substituents at specific positions on the benzopyran framework imparts distinctive chemical properties and reactivity to this compound.

2H-1-Benzopyran-2-one is a well-known structure in organic chemistry, characterized by its lactone ring (a cyclic ester). The substitution pattern in this compound—specifically the bromo group at position 6 and chloro groups at positions 3 and 4—plays a significant role in its physical and chemical behavior. Recent studies have highlighted the importance of such substitution patterns in influencing the compound's solubility, stability, and reactivity under various conditions.

One of the most intriguing aspects of this compound is its potential application in materials science. Researchers have explored its use as a precursor for advanced materials, such as organic semiconductors and optoelectronic devices. The bromo and chloro substituents are particularly valuable in these applications due to their ability to modulate electronic properties and enhance device performance. For instance, studies have demonstrated that derivatives of this compound can exhibit excellent charge transport characteristics, making them promising candidates for next-generation electronic devices.

In addition to its materials science applications, 2H-1-Benzopyran-2-one, 6-bromo-3,4-dichloro has also garnered attention in the field of pharmacology. Its unique structure has been investigated for potential drug delivery applications. The bromine and chlorine substituents are believed to influence the compound's bioavailability and pharmacokinetics, making it a valuable lead compound for further drug development studies.

From a synthetic perspective, the preparation of this compound involves a series of carefully controlled reactions. The synthesis typically begins with the formation of the benzopyran skeleton, followed by selective bromination and chlorination at specific positions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes for this compound, reducing production costs and improving yield.

The chemical stability of 2H-1-Benzopyran-2-one, 6-bromo-3,4-dichloro is another area of active research. Studies have shown that the compound exhibits remarkable thermal stability under certain conditions, which is crucial for its application in high-performance materials. However, its reactivity towards nucleophilic attack due to the electron-withdrawing effects of the halogen substituents remains an area of interest for chemists exploring its reactivity in various reaction systems.

In conclusion, 2H-1-Benzopyran-2-one, 6-bromo-3,4-dichloro (CAS No. 63795-99-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule in contemporary chemical research. As ongoing investigations continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.